BE“GHE Foundational & Exploratory

Check Availability & Pricing

Bis(trimethylsilyl)peroxide structural formula
and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(trimethylsilyl)peroxide

Cat. No.: B035051

An In-Depth Technical Guide to
Bis(trimethylsilyl)peroxide

This guide provides an in-depth overview of the chemical properties of
bis(trimethylsilyl)peroxide, a notable organosilicon compound. Primarily aimed at
researchers, scientists, and professionals in drug development, this document details its
structural formula and molecular weight, supported by quantitative data and visual
representations.

Chemical Identity and Molecular Weight

Bis(trimethylsilyl)peroxide, often abbreviated as BTSP, is an organosilicon compound with a
peroxide linkage.[1] It is recognized for its role as an aprotic analogue of hydrogen peroxide,
making it a valuable reagent for specific and sensitive organic oxidation reactions.[2]

The molecular and structural details are summarized in the table below, providing a clear
reference for its chemical identity.
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Identifier Value

Molecular Formula C6H1802Si2[1][2][3][4]1[5][6]
Molecular Weight 178.38 g/mol [1][3][4][5]
IUPAC Name Peroxybis(trimethylsilane)[2]
CAS Number 5796-98-5[1][3]

Structural Formula

The structural formula of bis(trimethylsilyl)peroxide consists of two trimethylsilyl groups,
(CHs)sSi, bonded to a peroxide (-O-O-) core.[1] This unique structure is crucial to its chemical
reactivity.

Caption: Structural formula of bis(trimethylsilyl)peroxide.

Experimental Protocols

While this document does not detail specific experimental protocols, a common method for the
preparation of bis(trimethylsilyl)peroxide involves the reaction of trimethylsilyl chloride with a
urea-hydrogen peroxide complex.[2] For detailed experimental procedures, researchers are
encouraged to consult peer-reviewed scientific literature and established chemical synthesis
databases.

Applications in Research and Development

The unique chemical properties of bis(trimethylsilyl)peroxide make it a versatile reagent in
organic synthesis. Its application in Baeyer-Villiger oxidations and other sensitive oxidation
reactions is of particular interest to the drug development community, where precise molecular
modifications are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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